Cas no 1379356-16-7 (Methyl 2-chloro-6-fluoro-3-methoxybenzoate)

Methyl 2-chloro-6-fluoro-3-methoxybenzoate is a fluorinated and chlorinated aromatic ester with a methoxy substituent, offering versatile reactivity in synthetic chemistry. Its structure, featuring both electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups, makes it a valuable intermediate for constructing complex molecules, particularly in pharmaceuticals and agrochemicals. The ester functionality allows for further derivatization, while the halogen substituents enhance selectivity in cross-coupling reactions. This compound is characterized by high purity and stability, ensuring reliable performance in demanding synthetic applications. Its well-defined reactivity profile makes it suitable for use in fine chemical synthesis, where precise functional group manipulation is critical.

Methyl 2-chloro-6-fluoro-3-methoxybenzoate structure

1379356-16-7 structure

Product Name:Methyl 2-chloro-6-fluoro-3-methoxybenzoate

CAS No:1379356-16-7

MF:C₉H₈ClFO₃

MW:218.609425544739

CID:4764661

Update Time:2025-06-07

Methyl 2-chloro-6-fluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- METHYL 2-CHLORO-6-FLUORO-3-METHOXYBENZOATE
- Methyl 2-chloro-6-fluoro-3-methoxybenzoate
- Inchi： 1S/C9H8ClFO3/c1-13-6-4-3-5(11)7(8(6)10)9(12)14-2/h3-4H,1-2H3
- InChI Key： OHBLCISPKBEKKP-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C(=O)OC)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
XLogP3: 2.4
Topological Polar Surface Area: 35.5

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 293.2±40.0 °C at 760 mmHg
Flash Point: 125.5±16.5 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-chloro-6-fluoro-3-methoxybenzoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-chloro-6-fluoro-3-methoxybenzoate Pricemore >>

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